Cas no 1713462-06-6 (3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one)

• Product Name: 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
• CAS No: 1713462-06-6
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5210816
• Update Time: 2025-06-12

3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

• Inchi： 1S/C13H20N4O/c1-16-12(18)10-9-14-6-5-11(10)15-13(16)17-7-3-2-4-8-17/h14H,2-9H2,1H3
• InChI Key： BKGXYOZNMNEENV-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)N(C)C(=O)C2CNCCC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

Introduction to 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1713462-06-6)

3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrido[4,3-d]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The inclusion of a piperidine ring and a methyl substituent in the structure enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in drug discovery and development.

The chemical structure of 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one can be described as a fused bicyclic system consisting of a pyrimidine ring connected to a piperidine moiety. The presence of the tetrahydropyrido core suggests that this compound may exhibit significant metabolic stability and bioavailability. Additionally, the methyl group at the 3-position and the piperidinyl group at the 2-position contribute to its complex intermolecular interactions, which are crucial for its biological activity.

In recent years, there has been growing interest in pyrido[4,3-d]pyrimidine derivatives due to their potential applications in treating various diseases. These compounds have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one structure is particularly noteworthy because it combines elements that are known to enhance binding affinity to biological targets. For instance, the piperidine ring is often found in drugs that interact with G protein-coupled receptors (GPCRs), while the pyrimidine core is frequently associated with kinase inhibition.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are enzymes involved in numerous cellular processes. Dysregulation of kinase activity is implicated in various diseases, including cancer and inflammatory disorders. The 5,6,7,8-tetrahydro moiety in the structure suggests that it may have favorable pharmacokinetic properties, such as improved solubility and reduced toxicity. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Recent studies have begun to explore the pharmacological profile of 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one using both computational and experimental approaches. Computational modeling has been particularly useful in predicting how this compound might interact with target proteins. These studies have indicated that it could bind to specific domains of kinases with high affinity. Additionally, preliminary experimental data suggest that it may exhibit inhibitory effects on certain kinases in vitro.

The synthesis of 3-Methyl-2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one presents both challenges and opportunities for synthetic chemists. The construction of the pyrido[4,3-d]pyrimidine core requires multi-step synthetic strategies that often involve cyclization reactions and functional group transformations. However， recent advances in synthetic methodologies have made it possible to access these complex scaffolds more efficiently than ever before. For example， transition metal-catalyzed cross-coupling reactions have been employed to introduce the piperidine ring into the core structure.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known kinase inhibitors， it is reasonable to hypothesize that it could be developed into a drug for treating cancers driven by abnormal kinase activity. Furthermore， its anti-inflammatory properties have also been suggested based on preliminary studies. These findings open up new avenues for research into novel therapeutic strategies.

As research continues， additional insights into the biological activity and mechanism of action of 3-Methyl-2-piperidin-1-yl 5,6,7,8-tetrahydro-$H$-$pyrido[$ 4,$ $ $ $ $ $ $ $ $ $ $ $ $ $ d$]$-$pyrimidin-$ ene-$\quad$one will undoubtedly emerge. These studies will be critical for understanding how this compound interacts with biological systems and for identifying potential therapeutic uses. The development of new synthetic methods will also play a crucial role in making this compound more accessible for further investigation.

In conclusion， $ \quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$ $\quad$\textbf{CAS No.$ \quad }1713462-$06-$\textbf{6}$] represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities。 Its investigation could lead to the discovery of new treatments for various diseases， particularly those involving dysregulated kinase activity。 As our understanding of its pharmacological properties grows， so too will its potential as a therapeutic agent。